From doping to composites: zirconia (ZrO2) modified hematite photoanodes for water splitting†
RSC Advances Pub Date: 2023-11-29 DOI: 10.1039/D3RA05348B
Abstract
Herein, a ZrO2 added α-Fe2O3 photoanode that can split water at low applied potential is reported. First, the pristine hematite α-Fe2O3 photoanode was synthesized using an aerosol-assisted chemical vapour deposition (AACVD) method followed by modification with various amounts of ZrO2 (2 to 40%) in the form of thin films on conducting glass substrate. The XRD, Raman spectroscopy and scanning electron microscopy (SEM) analyses confirmed the presence of the monoclinic phase of ZrO2 in the composites with multifaceted particles of compact morphology. The optical analysis showed an increase in the absorbance and variation in band gap of the composites ascribed to the heterogeneity of the material. The photoelectrochemical studies gave a photocurrent density of 1.23 mA cm−2 at 1.23 V vs. RHE for the pristine hematite and remarkably higher value of 3.06 mA cm−2 for the optimized amount of ZrO2 in the modified α-Fe2O3 photoanode. To the best of our knowledge, this is the highest photocurrent reported for a ZrO2 containing photoanode. The optimized composite electrode produced nine times more oxygen than that produced by pristine hematite.
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